Cas no 195457-73-9 ([1,1'-Biphenyl]-4-carboxylicacid, 3'-chloro-4'-fluoro-)
195457-73-9 structure
Product Name:[1,1'-Biphenyl]-4-carboxylicacid, 3'-chloro-4'-fluoro-
CAS No:195457-73-9
MF:C13H8ClFO2
MW:250.652826309204
MDL:MFCD11931994
CID:116791
PubChem ID:10634464
Update Time:2025-04-18
[1,1'-Biphenyl]-4-carboxylicacid, 3'-chloro-4'-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-carboxylicacid, 3'-chloro-4'-fluoro-
- 4-(2-CYANO-3-FLUOROPHENYL)BENZOIC ACID
- 4-(3-chloro-4-fluorophenyl)benzoic acid
- 4-(2-Cyano-4-fluorophenyl)benzoic acid
- 4-(2-Cyano-5-fluorophenyl)benzoic acid
- 4-(2-Fluoro-3-nitrophenyl)benzoic acid
- 4-(2-Fluoro-4-nitrophenyl)benzoic acid
- 4-(3-Cyano-2-fluorophenyl)benzoic acid
- 4-(3-Cyano-4-fluorophenyl)benzoic acid
- 4-(4-Cyano-3-fluorophenyl)benzoic acid
- 4-(4-Cyano-2-fluorophenyl)benzoic acid
- 4-(3-Cyano-5-fluorophenyl)benzoic acid
- SCHEMBL3643412
- AM803453
- 3''-Chloro-4''-fluoro-biphenyl-4-carboxylic acid
- BDBM50060968
- CHEMBL106976
- 3'-Chloro-4'-fluoro-[1,1'-biphenyl]-4-carboxylic acid
- 3'-Chloro-4'-fluoro-[1,1'-biphenyl]-4-carboxylicacid
- 195457-73-9
- MFCD11931994
- AKOS017565792
- DTXSID20442827
-
- MDL: MFCD11931994
- Inchi: 1S/C13H8ClFO2/c14-11-7-10(5-6-12(11)15)8-1-3-9(4-2-8)13(16)17/h1-7H,(H,16,17)
- InChI Key: WAWQPHGUJGYFMZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1C=CC(C(=O)O)=CC=1)F
Computed Properties
- Exact Mass: 241.05400
- Monoisotopic Mass: 250.0196853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 61.09000
- LogP: 3.06258
[1,1'-Biphenyl]-4-carboxylicacid, 3'-chloro-4'-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019104526-25g |
4-(3-Chloro-4-fluorophenyl)benzoic acid |
195457-73-9 | 95% | 25g |
$1038.28 | 2023-09-02 | |
| abcr | AB318429-5 g |
4-(3-Chloro-4-fluorophenyl)benzoic acid, 95%; . |
195457-73-9 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB318429-5g |
4-(3-Chloro-4-fluorophenyl)benzoic acid, 95%; . |
195457-73-9 | 95% | 5g |
€1159.00 | 2025-03-19 | |
| A2B Chem LLC | AD61747-1g |
3'-Chloro-4'-fluoro-[1,1'-biphenyl]-4-carboxylic acid |
195457-73-9 | 1g |
$292.00 | 2024-01-02 | ||
| A2B Chem LLC | AD61747-5g |
3'-Chloro-4'-fluoro-[1,1'-biphenyl]-4-carboxylic acid |
195457-73-9 | 5g |
$880.00 | 2024-01-02 | ||
| Ambeed | A631925-1g |
3'-Chloro-4'-fluoro-[1,1'-biphenyl]-4-carboxylic acid |
195457-73-9 | 95+% | 1g |
$112.0 | 2024-08-03 | |
| Ambeed | A631925-5g |
3'-Chloro-4'-fluoro-[1,1'-biphenyl]-4-carboxylic acid |
195457-73-9 | 95+% | 5g |
$339.0 | 2024-08-03 | |
| Crysdot LLC | CD12100081-5g |
3'-Chloro-4'-fluoro-[1,1'-biphenyl]-4-carboxylic acid |
195457-73-9 | 95+% | 5g |
$752 | 2024-07-24 |
[1,1'-Biphenyl]-4-carboxylicacid, 3'-chloro-4'-fluoro- Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
195457-73-9 ([1,1'-Biphenyl]-4-carboxylicacid, 3'-chloro-4'-fluoro-) Related Products
- 403-17-8(4-Chloro-3-fluorobenzoic acid)
- 98191-30-1(3,5-Dichloro-4-fluorobenzoic acid)
- 1261929-09-2(3-(3-Chlorophenyl)-5-fluorobenzoic acid)
- 844878-86-0([1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro-)
- 1214382-85-0(3-chloro-5-(3-fluorophenyl)benzoic Acid)
- 403-16-7(3-Chloro-4-fluorobenzoic acid)
- 1181295-51-1(2-(3-Chloro-4-fluorophenyl)benzoic acid)
- 844878-88-2(4'-Chloro-3'-fluorobiphenyl-3-carboxylic acid)
- 1181321-27-6(3-(3-chloro-4-fluorophenyl)benzoic Acid)
- 1214344-28-1(5-Chloro-3-(4-fluorophenyl)benzoic acid)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk